Cas no 341965-59-1 (N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide)

• Product Name: N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide
• CAS No: 341965-59-1
• MF: C₁₀H₆ClN₃O₃S
• MW: 283.690939426422
• CID: 5185383
• Update Time: 2025-05-20

N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-CHLOROBENZOYL)OXY]-1,2,3-THIADIAZOLE-4-CARBOXAMIDE
• (1,2,3-thiadiazol-4-yl)formamido 4-chlorobenzoate
• Benzoic acid, 4-chloro-, (1,2,3-thiadiazol-4-ylcarbonyl)azanyl ester
• (thiadiazole-4-carbonylamino) 4-chlorobenzoate
• (1,2,3-thiadiazol-4-yl)formamido4-chlorobenzoate
• N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide

• Inchi： 1S/C10H6ClN3O3S/c11-7-3-1-6(2-4-7)10(16)17-13-9(15)8-5-18-14-12-8/h1-5H,(H,13,15)
• InChI Key： ZQUPKHOXPHKBJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)ONC(C2=CSN=N2)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 2.4
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide

N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide (CAS No. 341965-59-1): A Comprehensive Overview

N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide (CAS No. 341965-59-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide makes it a promising candidate for various therapeutic applications.

The chemical structure of N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide consists of a thiadiazole ring linked to a chlorobenzoyl group through an oxygen atom. The presence of the chlorobenzoyl moiety imparts additional stability and reactivity to the molecule, which can be crucial for its biological activity. The carboxamide functional group further enhances the compound's solubility and bioavailability, making it suitable for in vivo studies.

Recent studies have explored the potential of N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's mechanism of action involves disrupting bacterial cell wall synthesis, thereby leading to cell death.

In addition to its antimicrobial properties, N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide has shown promise as an antifungal agent. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity was attributed to the compound's ability to interfere with fungal membrane integrity and disrupt essential cellular processes.

The anticancer potential of N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide has also been investigated. Research published in Cancer Letters in 2021 indicated that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action involves inducing apoptosis through the activation of caspase pathways and inhibition of cell cycle progression.

Beyond its direct therapeutic applications, N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide has been explored as a lead compound for drug development. Its structural features make it amenable to chemical modifications that can enhance its pharmacological properties. For instance, researchers have synthesized analogs by introducing different substituents on the thiadiazole ring or modifying the chlorobenzoyl moiety to improve potency and selectivity.

The synthesis of N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide typically involves a multi-step process that includes the formation of the thiadiazole ring and subsequent functionalization with the chlorobenzoyl group. A common synthetic route involves the reaction of 1,2-diaminothiophene with carbon disulfide to form the thiadiazole ring, followed by esterification and amidation steps to introduce the carboxamide functionality.

In terms of safety and toxicity profiles, preliminary studies have shown that N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide exhibits low toxicity in mammalian cells at therapeutic concentrations. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in humans.

The future prospects for N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide are promising. Ongoing research aims to optimize its pharmacological properties through rational drug design and explore its potential as a multi-target therapeutic agent. Additionally, efforts are being made to develop novel delivery systems that can enhance its bioavailability and reduce side effects.

In conclusion, N-[(4-chlorobenzoyl)oxy]-1,2,3-thiadiazole-4-carboxamide (CAS No. 341965-59-1) is a versatile compound with a wide range of biological activities. Its potential applications in antimicrobial, antifungal, and anticancer therapies make it an important subject of ongoing research in medicinal chemistry and pharmaceutical sciences.